Cas no 84712-83-4 (Cyclohexane,1,4-diisocyanato-2,3,5,6-tetramethyl-)
84712-83-4 structure
Product Name:Cyclohexane,1,4-diisocyanato-2,3,5,6-tetramethyl-
CAS No:84712-83-4
MF:C12H18N2O2
MW:222.283523082733
CID:728463
PubChem ID:3020091
Update Time:2025-04-19
Cyclohexane,1,4-diisocyanato-2,3,5,6-tetramethyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexane,1,4-diisocyanato-2,3,5,6-tetramethyl-
- 1,4-diisocyanato-2,3,5,6-tetramethylcyclohexane
- EINECS 283-774-4
- SCHEMBL3104247
- NS00059539
- DTXSID601005017
- 84712-83-4
-
- Inchi: 1S/C12H18N2O2/c1-7-8(2)12(14-6-16)10(4)9(3)11(7)13-5-15/h7-12H,1-4H3
- InChI Key: QKNMFOYJBHCEGR-UHFFFAOYSA-N
- SMILES: O=C=NC1C(C)C(C)C(C(C)C1C)N=C=O
Computed Properties
- Exact Mass: 222.136827821g/mol
- Monoisotopic Mass: 222.136827821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 58.9Ų
Cyclohexane,1,4-diisocyanato-2,3,5,6-tetramethyl- Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
84712-83-4 (Cyclohexane,1,4-diisocyanato-2,3,5,6-tetramethyl-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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